3-(4-bromophenyl)-7-(2-(2,6-dimethylmorpholino)ethoxy)-4H-chromen-4-one

• IUPAC Name: 3-(4-bromophenyl)-7-[2-(2,6-dimethylmorpholin-4-yl)ethoxy]chromen-4-one
• InChI: InChI=1S/C23H24BrNO4/c1-15-12-25(13-16(2)29-15)9-10-27-19-7-8-20-22(11-19)28-14-21(23(20)26)17-3-5-18(24)6-4-17/h3-8,11,14-16H,9-10,12-13H2,1-2H3
• InChI Key: NDTHXRDBYFMOEK-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CCOC2=CC3=C(C=C2)C(=O)C(=CO3)C4=CC=C(C=C4)Br
• Molecular Formula: C23H24BrNO4
• Molecular Weight: 458.3 g/mol

Description

3-(4-bromophenyl)-7-(2-(2,6-dimethylmorpholino)ethoxy)-4H-chromen-4-one is a synthetic compound that belongs to the class of coumarin derivatives. It has been extensively studied for its potential applications in various scientific research fields, including pharmacology, biochemistry, and medicinal chemistry.

Scientific Research Applications

Histamine Release Inhibition and Anti-inflammatory Properties

Chromene derivatives have been identified for their potential in inhibiting histamine release, a critical factor in allergic reactions and inflammation. For instance, prenylated orcinol derivatives from Rhododendron dauricum showed significant histamine release inhibitory effects from rat peritoneal mast cells, suggesting their potential in treating allergic and inflammatory conditions (Iwata et al., 2004).

Anticancer Activities

A novel series of 4-aryl-4H-chromenes was identified as potent apoptosis inducers, highlighting the importance of the chromene core in the development of future anticancer agents. These compounds demonstrated the ability to arrest cells at the G(2)/M stage, induce apoptosis in human cell lines, and exhibit potent antiproliferative activities against a panel of tumor cell lines, including drug-resistant ones (Kemnitzer et al., 2004).

Synthetic Methodologies

The research also extends to novel synthetic methodologies for chromene derivatives, which are crucial for exploring their full potential in various applications. For example, microwave-assisted cyclization under mildly basic conditions has been utilized for the synthesis of benzo[c]chromen-6-ones and their tetrahydro analogues, demonstrating the efficiency of modern synthetic techniques in obtaining these compounds with potential biological activities (Dao et al., 2018).

Molecular Probes and Imaging

Chromene derivatives have been explored as fluorescent probes for biomedical research, such as the selective detection of hypoxia or nitroreductase activity in tumor cells. This application underscores the versatility of chromene derivatives in contributing to the diagnostic tools available for cancer and other diseases (Feng et al., 2016).